3-(Anilinomethylidene)-1,1,1,5,5,5-hexafluoropentane-2,4-dione
Overview
Description
3-(Anilinomethylidene)-1,1,1,5,5,5-hexafluoropentane-2,4-dione, also known as 3-AMPHPD, is a highly fluorinated organic compound with a wide range of applications in scientific research. It is a colorless solid with a melting point of around -20°C and a boiling point of around 88°C. 3-AMPHPD is a versatile compound, with both synthetic and research uses. It is used as a reagent in various organic reactions, and has also been used in the development of novel materials and catalysts. In addition, 3-AMPHPD has been studied for its potential biomedical applications, particularly in the fields of cancer and neurodegenerative disease research. We will also discuss potential future directions for research.
Scientific Research Applications
Synthesis of Carbocyclic β-Amino Acid Derivatives
This compound is utilized in the B(C6F5)3-catalyzed stepwise 1,5-hydride migration/cyclization process. This method is significant for the diastereoselective construction of carbocyclic β-amino acid derivatives, which are valuable in the development of pharmaceuticals and biologically active molecules .
Construction of Six-Membered Cyclic Scaffolds
The compound serves as a key intermediate in reactions aimed at constructing six-membered cyclic scaffolds. These structures are foundational in the synthesis of various natural products and medicinal compounds .
Synthesis of Pyridine and Pyrimidine Derivatives
It has applications in the synthesis of pyridine and pyrimidine derivatives, which are crucial frameworks in many drugs and agrochemicals. The compound’s reactivity is leveraged to create diverse small and drug-like molecules .
Development of Sulfur-Containing Heterocycles
Researchers have developed methods using this compound for synthesizing previously unknown sulfur-containing pyridin-2-ones and tetrahydroquinolines. These heterocycles have potential applications in pharmaceuticals and materials science .
Liquid Crystal Intermediate
The compound is used as a chelating ligand and as a liquid crystal intermediate. This application is essential in the field of electronic displays and advanced optical materials .
Thermodynamic Property Data Source
In the field of thermodynamics, the compound is a subject of study for its unique properties. It provides critical data for pure compounds, particularly organics, which is vital for the development of new materials and understanding chemical processes .
Synthesis of Natural Products and Analogs
Lastly, the compound is used in the synthesis of natural products and their analogs. This is particularly important for the discovery and development of new drugs and the study of biological pathways .
properties
IUPAC Name |
(E)-1,1,1,5,5,5-hexafluoro-4-hydroxy-3-(phenyliminomethyl)pent-3-en-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7F6NO2/c13-11(14,15)9(20)8(10(21)12(16,17)18)6-19-7-4-2-1-3-5-7/h1-6,20H/b9-8+,19-6? |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SBXAVYQTYXGRBO-GUMZMVLISA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N=CC(=C(C(F)(F)F)O)C(=O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)N=C/C(=C(/C(F)(F)F)\O)/C(=O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7F6NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00567022 |
Source
|
| Record name | 3-(Anilinomethylidene)-1,1,1,5,5,5-hexafluoropentane-2,4-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00567022 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
311.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Anilinomethylidene)-1,1,1,5,5,5-hexafluoropentane-2,4-dione | |
CAS RN |
142503-36-4 |
Source
|
| Record name | 3-(Anilinomethylidene)-1,1,1,5,5,5-hexafluoropentane-2,4-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00567022 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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